Cas no 1804685-94-6 (3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804685-94-6
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4916829
• Update Time: 2025-06-08

3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-3-4(8)2(5(9)10)1-11-6(3)12/h1,5H,(H,11,12)
• InChI Key： SXHUZYQBKRYNJQ-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C(F)F)C=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine

Professional Introduction to 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804685-94-6)

3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine, with the CAS number 1804685-94-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule features a pyridine core substituted with various functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. The presence of both bromo and chloro substituents, along with a difluoromethyl group, enhances its reactivity and utility in medicinal chemistry applications.

The compound's structure is particularly interesting due to the combination of electron-withdrawing and electron-donating groups. The hydroxy group at the 2-position introduces a polar moiety, which can influence both the solubility and interactions with biological targets. This feature makes 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and binding affinity. The difluoromethyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates. Studies have demonstrated that such modifications can lead to more potent and selective inhibitors. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the fluorine atoms play a crucial role in optimizing the binding interactions.

The bromo and chloro substituents provide further opportunities for chemical modification. These halogen atoms are commonly used in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Researchers have leveraged these reactivity patterns to develop novel therapeutic agents targeting various diseases.

Recent advancements in computational chemistry have also highlighted the importance of 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine in drug discovery. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with improved binding affinities to protein targets. The hydroxyl group, in particular, has been shown to form critical hydrogen bonds with biological receptors, enhancing overall potency.

The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in treating inflammatory and infectious diseases. Preliminary studies indicate that derivatives of 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine exhibit promising anti-inflammatory properties by modulating cytokine production pathways. Additionally, the compound's ability to interact with bacterial enzymes has led to investigations into its antimicrobial potential.

In conclusion, 3-Bromo-4-chloro-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804685-94-6) is a multifaceted compound with significant implications in medicinal chemistry. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in pharmaceutical innovation.